Cas no 2090400-37-4 (3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid
• CAS No: 2090400-37-4
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 6425219
• PubChem ID: 131555710
• Update Time: 2025-06-09

3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylic acid, 3-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-
• 3-(1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)isoxazole-4-carboxylic acid
• EN300-6492410
• 2090400-37-4
• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C21H18N2O5/c1-12(19-18(20(24)25)11-28-23-19)22-21(26)27-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,11-12,17H,10H2,1H3,(H,22,26)(H,24,25)
• InChI Key： XLFBTSXXLPBQOV-UHFFFAOYSA-N
• SMILES： O1C=C(C(O)=O)C(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C)=N1

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 639.7±55.0 °C(Predicted)
• pka: 3.00±0.36(Predicted)

Additional information on 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid

Introduction to 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic Acid (CAS No. 2090400-37-4)

3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2090400-37-4, represents a pinnacle of molecular design, incorporating a unique blend of functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluorenylmethoxy moiety and an oxazole ring system imparts distinct chemical properties that are highly relevant to modern drug discovery efforts.

The fluorenylmethoxy group is particularly noteworthy due to its ability to enhance the solubility and bioavailability of attached molecules, a critical factor in the development of effective pharmaceutical agents. This feature is especially valuable in formulations designed for oral administration or transdermal delivery, where poor solubility can significantly limit therapeutic efficacy. Furthermore, the oxazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in stabilizing bioactive molecules and facilitating interactions with biological targets. The combination of these structural elements in 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid suggests a molecule with both structural rigidity and functional versatility.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The oxazole scaffold, in particular, has been extensively studied for its potential in treating a wide range of diseases, including infectious disorders and chronic conditions. The introduction of the fluorenylmethoxy group into this framework not only improves solubility but also opens up possibilities for further derivatization, allowing chemists to fine-tune the compound's interactions with biological systems. This flexibility is crucial for optimizing drug candidates during the preclinical and clinical development phases.

One of the most compelling aspects of 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid is its potential as a building block for more complex drug molecules. The presence of an aminoethyl chain provides a site for further functionalization, enabling the creation of derivatives with tailored properties. Such modifications can be used to enhance binding affinity, improve metabolic stability, or target specific cellular pathways. This modular approach to drug design aligns well with current trends in pharmaceutical innovation, where the synthesis of multifunctional compounds is key to addressing complex therapeutic challenges.

The compound's relevance is further underscored by its potential applications in targeted therapy. Oxazole derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer and inflammation. The fluorenylmethoxy group can be strategically positioned to modulate these interactions, potentially leading to the development of drugs that are both potent and selective. This precision is essential for minimizing side effects and maximizing therapeutic outcomes.

Recent advancements in computational chemistry have also contributed to the growing interest in this class of compounds. High-throughput virtual screening techniques allow researchers to rapidly evaluate the binding affinity of 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid to biological targets, accelerating the discovery process. These computational methods complement traditional experimental approaches by providing insights into molecular interactions at an atomic level. By integrating such tools into drug discovery pipelines, researchers can identify promising candidates more efficiently, reducing the time and cost associated with developing new therapeutics.

The synthesis of 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Such precision is critical for ensuring that the final product exhibits the desired pharmacological properties. The challenges associated with this synthesis also highlight the need for innovative methodologies in pharmaceutical research.

In conclusion, 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)e thyl]-1,2-oxazole-4-carboxylic acid (CAS No. 2090400-37-4) is a versatile and promising compound with significant implications for drug development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced toxicity. As research continues to evolve, this compound will likely play an increasingly important role in addressing some of the most pressing challenges in medicine today.